Cas no 18755-57-2 (4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile)

• Product Name: 4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile
• CAS No: 18755-57-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 2678432
• PubChem ID: 20496289
• Update Time: 2025-05-20

4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11186593
• starbld0044950
• BJZPEAMLPSMWFL-UHFFFAOYSA-N
• 4-(1-hydroxy-2-methylpropan-2-yl)benzonitrile
• EN300-1829308
• p-(1,1-Dimethyl-2-hydroxyethyl)cyanobenzene
• 18755-57-2
• 4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile

• Inchi： 1S/C11H13NO/c1-11(2,8-13)10-5-3-9(7-12)4-6-10/h3-6,13H,8H2,1-2H3
• InChI Key： BJZPEAMLPSMWFL-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44Ų

Additional information on 4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile

Comprehensive Overview of 4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile (CAS No. 18755-57-2)

4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile (CAS No. 18755-57-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. This nitrile derivative, characterized by its unique hydroxyl and methylpropyl functional groups, is widely utilized in synthetic chemistry due to its versatile reactivity. Researchers and industry professionals frequently search for terms like "4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile synthesis", "CAS 18755-57-2 applications", and "benzonitrile derivatives in drug development", highlighting its relevance in modern chemical research.

The compound's molecular structure, featuring a benzonitrile core substituted with a hydroxy-2-methylpropan-2-yl group, makes it a valuable building block for designing complex molecules. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods to minimize environmental impact. Discussions around "biodegradable intermediates" and "catalytic efficiency" often intersect with studies involving this compound, as industries seek eco-friendly alternatives.

In pharmaceutical applications, 4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile serves as a precursor for active pharmaceutical ingredients (APIs). Its nitrile group can be selectively transformed into amines, carboxylic acids, or heterocycles, enabling diverse drug discovery pathways. Searches for "nitrile functionalization in medicinal chemistry" or "CAS 18755-57-2 in API synthesis" reflect its growing role in targeting diseases such as metabolic disorders and inflammation. Notably, its stability under physiological conditions makes it a candidate for prodrug development.

Material scientists also explore this compound for advanced polymer formulations. Its aromatic nitrile moiety contributes to high thermal stability, aligning with demands for "heat-resistant polymers" and "electronic encapsulation materials". With the rise of flexible electronics and energy storage devices, researchers investigate how derivatives of 18755-57-2 can enhance material performance while maintaining cost efficiency.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control during its production. FAQs like "How to purify 4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile?" or "CAS 18755-57-2 solubility data" underscore the need for precise characterization. Regulatory compliance, particularly regarding REACH and GMP standards, further drives the demand for high-purity batches in commercial supply chains.

Emerging applications in catalysis and ligand design highlight the compound's adaptability. For instance, its hydroxyl group can coordinate with metal centers, making it useful in asymmetric catalysis—a hot topic in "chiral synthesis" forums. Additionally, computational chemistry studies leveraging AI-driven molecular modeling predict novel derivatives of 18755-57-2 with optimized properties, bridging gaps between theoretical and experimental chemistry.

In summary, 4-(1-Hydroxy-2-methylpropan-2-yl)benzonitrile (CAS No. 18755-57-2) exemplifies the intersection of innovation and practicality in chemical sciences. Its multifaceted utility—from drug discovery to advanced materials—positions it as a compound of enduring interest, fueled by advancements in synthetic methodologies and interdisciplinary research.